ethyl 3-(3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)ureido)propanoate

• IUPAC Name: ethyl 3-[[1-(4-fluorophenyl)tetrazol-5-yl]methylcarbamoylamino]propanoate
• InChI: InChI=1S/C14H17FN6O3/c1-2-24-13(22)7-8-16-14(23)17-9-12-18-19-20-21(12)11-5-3-10(15)4-6-11/h3-6H,2,7-9H2,1H3,(H2,16,17,23)
• InChI Key: DJAUJPVKSVEZDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(=O)NCC1=NN=NN1C2=CC=C(C=C2)F
• Molecular Formula: C14H17FN6O3
• Molecular Weight: 336.32 g/mol
• CAS No.: 897624-10-1

Description

Ethyl 3-(3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)ureido)propanoate is a useful research compound. Its molecular formula is C14H17FN6O3 and its molecular weight is 336.327. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthetic Methodologies : A new and efficient synthetic method was developed for the herbicide carfentrazone-ethyl, showcasing the use of common and inexpensive reagents to improve the synthesis process. This highlights the compound's role in enhancing synthetic routes for agricultural chemicals (Fan et al., 2015).

• Structural Studies : Studies on similar compounds, such as Dabigatran etexilate tetrahydrate, reveal intricate molecular structures and intermolecular interactions, providing insights into the compound's potential pharmaceutical applications (Liu et al., 2012).

• Polymorphism : Research on polymorphic forms of related compounds, like ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl}propanoate hydrochloride, highlights the challenges and nuances in characterizing compounds with similar spectra and diffraction patterns, which is critical for pharmaceutical development (Vogt et al., 2013).

Biological and Chemical Applications

• Antitumor Activities : Compounds structurally related to the query compound have shown selective anti-tumor activities, indicating the potential of these compounds in therapeutic applications (Jing, 2011).

• Pharmaceutical Intermediates : The synthesis and characterization of intermediates related to ethyl 3-(3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)ureido)propanoate provide a foundation for the development of novel pharmaceuticals, showcasing the compound's role in drug synthesis (Huansheng, 2013).

• Novel Hybrid Scaffolds : Studies on novel indole-based hybrid scaffolds indicate the potential of these compounds in designing potent urease inhibitors, highlighting the compound's relevance in medicinal chemistry and drug design (Nazir et al., 2018).